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Compound of Interest

2-[4-
Compound Name: (Methanesulfonyloxy)phenyljacetic
acid
Cat. No.: B1517247
\ v

A Foreword on Proactive Safety: Understanding the
Chemistry of 2-[4-
(Methanesulfonyloxy)phenyl]acetic acid

This document provides a comprehensive guide to the safe handling, storage, and disposal of
2-[4-(Methanesulfonyloxy)phenyl]acetic acid. It is imperative for all personnel to understand
that this compound is not merely a simple phenylacetic acid derivative. The presence of the
methanesulfonyloxy (mesylate) group fundamentally alters its reactivity and toxicological
profile.

Aryl sulfonate esters, such as this compound, are potent electrophiles and should be regarded
as potential alkylating agents.[1][2] Alkylating agents are a class of compounds known for their
ability to introduce alkyl groups into nucleophilic moieties in biological macromolecules, such as
DNA. This reactivity is the basis for their use in certain therapeutic areas but also underlies
their potential for significant harm, including carcinogenicity and mutagenicity. Therefore, all
procedures involving this compound must be conducted with the highest degree of caution,
adhering strictly to the protocols outlined herein. The difference in hazard between 4-
(Methylsulfonyl)phenylacetic acid and 2-[4-(Methanesulfonyloxy)phenyl]acetic acid is
substantial; the latter requires much more stringent safety precautions.
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These application notes are designed to empower researchers, scientists, and drug
development professionals with the knowledge to work with this compound safely and
effectively. The protocols are built on a foundation of scientific integrity, aiming to create a self-
validating system of safety and experimental reliability.

Compound Profile and Hazard Assessment

Property Value Source
2-(4-
IUPAC Name methylsulfonyloxyphenyl)acetic  PubChem CID 28875463
acid
CAS Number 64369-79-5 PubChem CID 28875463
Molecular Formula CoH1005S PubChem CID 28875463
Molecular Weight 230.24 g/mol PubChem CID 28875463
Solid (Specific color may vary Inferred from related
Appearance :
by supplier) compounds

Potential Alkylating Agent: May
Primary Hazards be carcinogenic and [31[4]

mutagenic.

Skin, Eye, and Respiratory
Irritant: Causes irritation upon [51[6]

contact.

Inherent Reactivity and Rationale for Stringent Handling

The methanesulfonyloxy group is an excellent leaving group, making the benzylic carbon
susceptible to nucleophilic attack. This reactivity is the primary reason for classifying this
compound as a potential alkylating agent. While this property may be integral to its intended
use in research and development, it also means that inadvertent reactions with biological
nucleophiles can occur, leading to potential cellular damage. Therefore, all handling procedures
must be designed to prevent any direct contact with the compound.
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Personal Protective Equipment (PPE): A Non-
Negotiable Barrier

The selection and consistent use of appropriate PPE is the most critical line of defense against

exposure. Standard laboratory PPE is insufficient for handling this compound. The following

table outlines the mandatory PPE.

Rationale and

Body Part Required PPE .
Specifications
Provides a robust barrier
Double-gloving with against dermal absorption. The
Hands chemotherapy-rated nitrile outer glove should be changed
gloves. immediately upon suspected
contamination.
) ] Protects skin and personal
Disposable, solid-front, back- ) ]
] ] ] clothing from spills and
Body closing chemical-resistant o
contamination. Should be worn
gown. _
over personal clothing.
) Provides complete protection
Chemical splash goggles and )
Eyes/Face against splashes and aerosols

a full-face shield.

to the eyes and face.

Respiratory

A NIOSH-approved N95 or

higher-level respirator.

Required when handling the
solid compound outside of a
certified chemical fume hood
or glove box to prevent

inhalation of airborne patrticles.

Feet

Closed-toe, chemical-resistant
shoes and disposable shoe

covers.

Protects feet from spills and
prevents the spread of
contamination outside the

designated work area.
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Laboratory Handling Procedures

All manipulations of 2-[4-(Methanesulfonyloxy)phenyl]acetic acid must be performed in a
designated area within a certified chemical fume hood or a glove box to minimize exposure
risk.

Weighing and Solution Preparation

o Preparation: Before handling the compound, ensure the designated work area in the
chemical fume hood is clean and uncluttered. Cover the work surface with a disposable,
absorbent bench liner.

o Tare: Place a clean, dry weighing vessel on an analytical balance within the fume hood and
tare the balance.

o Dispensing: Carefully dispense the solid compound into the weighing vessel. Avoid creating
dust. If any static is present, use an anti-static gun.

o Dissolution: Add the desired solvent to the weighing vessel to dissolve the compound.
Ensure the solvent is compatible with the compound and the experimental procedure.

o Transfer: Carefully transfer the solution to the reaction vessel. Rinse the weighing vessel
with a small amount of solvent and add the rinsing to the reaction vessel to ensure a
guantitative transfer.

o Cleanup: Immediately decontaminate any spatulas or other equipment used. Dispose of the
bench liner and any contaminated wipes in a designated hazardous waste container.
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Storage and Stability

Aryl sulfonate esters can be susceptible to degradation over time, particularly in the presence

of nucleophiles, strong acids, or bases.[1][2]

led < - ondit

Parameter Recommendation Rationale

To minimize the rate of

Temperature 2-8 °C potential degradation
reactions.

Inert atmosphere (e.g., argon To prevent hydrolysis from
Atmosphere ) ) )

or nitrogen) atmospheric moisture.

) Tightly sealed, amber glass To protect from light and

Container ] )

vial moisture.

A designated, locked, and )
To ensure security and

Location ventilated cabinet for potent )
containment.
compounds.

Known Degradation Pathways

The primary degradation pathway for aryl methanesulfonates is hydrolysis, which can be
catalyzed by both acidic and basic conditions.[1][2] This will lead to the formation of 4-
hydroxyphenylacetic acid and methanesulfonic acid. Nucleophilic attack by other species
present in solution can also lead to the displacement of the mesylate group. The stability of the
compound is therefore highly dependent on the storage conditions and the purity of the

material.
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Emergency Procedures: Spill and Exposure
Response

A written emergency procedure should be readily available in the laboratory. All personnel must
be trained on these procedures before working with the compound.

Minor Spill (Contained within a Chemical Fume Hood)

o Alert: Alert others in the immediate area of the spill.
o Contain: If a liquid, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

o Decontaminate: Prepare a fresh 1 M solution of sodium thiosulfate. Carefully apply the
solution to the spilled material, allowing for a contact time of at least one hour to deactivate
the alkylating agent.

o Clean: Collect the absorbed and deactivated material using a scoop and place it in a labeled
hazardous waste container.

o Final Decontamination: Wipe the spill area with the 1 M sodium thiosulfate solution, followed
by a soap and water wash.
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Dispose: Dispose of all cleanup materials as hazardous waste.

Major Spill (Outside of a Chemical Fume Hood)

Evacuate: Immediately evacuate the laboratory and alert others to do the same.
Isolate: Close the laboratory doors and prevent re-entry.

Notify: Contact the institution's emergency response team and inform them of the nature and
location of the spill.

Decontaminate Personnel: If anyone is contaminated, remove contaminated clothing and
flush the affected skin area with copious amounts of water for at least 15 minutes. Seek
immediate medical attention.

Personnel Exposure

Exposure Route First Aid Measures

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Skin Contact

Remove contaminated clothing. Seek immediate

medical attention.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion _ , _ ,
water. Seek immediate medical attention.

Waste Disposal

All waste containing 2-[4-(Methanesulfonyloxy)phenyl]acetic acid must be treated as

hazardous waste.
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Decontamination of Liquid Waste

Liquid waste containing this compound should be deactivated before disposal. A common
method is to treat the waste with an excess of a 1 M solution of sodium thiosulfate in water or a
suitable solvent mixture for at least 24 hours to ensure complete destruction of the alkylating
agent.[7] The pH may need to be adjusted to be near neutral or slightly basic to facilitate the
reaction. After decontamination, the waste should be collected in a properly labeled hazardous

waste container.

Solid Waste

All solid waste, including contaminated PPE, bench liners, and empty containers, must be
placed in a clearly labeled, sealed hazardous waste container. Do not mix with other laboratory

Liquid_Waste
Solid_Waste

Hazardous_Container

Final_Disposal
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waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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